7-Amino nitrazepam-d5

• CAS: 1189511-46-3
• Molecular Formula: C15H13N3O
• Molecular Weight: 256.31 g/mol
• InChI: InChI=1S/C15H13N3O/c16-11-6-7-13-12(8-11)15(17-9-14(19)18-13)10-4-2-1-3-5-10/h1-8H,9,16H2,(H,18,19)/i1D,2D,3D,4D,5D
• InChIKey: OYOUQHVDCKOOAL-RALIUCGRSA-N

7-Amino Nitrazepam-d5 Certified Reference Material

7-Amino nitrazepam-d5 is a deuterium-labeled analog of 7-aminonitrazepam, the major urinary metabolite of the benzodiazepine drug nitrazepam [1]. This stable isotope-labeled compound, featuring five deuterium atoms incorporated into the phenyl ring, is specifically formulated and certified as a 100 μg/mL solution in acetonitrile . It serves as a critical internal standard (IS) for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) applications, enabling the accurate quantification of 7-aminonitrazepam in complex biological matrices .

Intended use LC-MS/GC-MS ISTD for 7-aminonitrazepam quantification in biological matrices

Formulation Certified reference material (CRM) solution supporting method-validation workflows

Analyte match Deuterated analog co-elutes with target analyte for matrix-effect correction

• [1] Kangas L. Urinary elimination of nitrazepam and its main metabolites. Acta Pharmacol Toxicol (Copenh). 1979 Jul;45(1):16-19. View Source

Pitfalls of Substituting 7-Amino Nitrazepam-d5

Substituting 7-amino nitrazepam-d5 with the unlabeled 7-aminonitrazepam or a non-analogous deuterated standard like 7-aminoclonazepam-d4 in LC-MS/MS workflows introduces significant risk of analytical inaccuracy. While 7-aminonitrazepam-d5 co-elutes perfectly with its target analyte, mitigating matrix effects, the use of a non-analogous standard fails to correct for analyte-specific ion suppression or enhancement [1]. Published methods demonstrate that matrix effects for 7-aminonitrazepam can reach up to 50% [2], a level of variability that can only be reliably compensated for with a perfectly matched, co-eluting deuterated internal standard. Without this precise isotopic pairing, quantitative data may be compromised, leading to erroneous clinical or forensic interpretations.

Risk Unlabeled 7-aminonitrazepam

Cannot correct for analyte-specific matrix effects; quantitative accuracy may shift significantly without matched isotopic pairing.

Risk Non-analogous ISTD (e.g., 7-aminoclonazepam-d4)

May not co-elute with target analyte; ion suppression/enhancement patterns may differ, limiting matrix-effect compensation.

Risk Non-certified analytical standard

Lacks metrological traceability and documented concentration accuracy; method-validation documentation context may require review.

• [1] Hegstad S, Øiestad EL, Johansen U, Christophersen AS. Determination of Benzodiazepines in Human Urine using Solid-Phase Extraction and High-Performance Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry. View Source
• [2] Quantitative Analysis of 30 Drugs in Whole Blood by SPE and UHPLC-TOFMS. View Source

Quantitative Evidence for 7-Amino Nitrazepam-d5

CRM Traceability and Accuracy

As a Cerilliant® Certified Reference Material (CRM), 7-amino nitrazepam-d5 is supplied at a certified concentration of 100 μg/mL in acetonitrile, with full traceability and a comprehensive Certificate of Analysis (CoA) . This contrasts sharply with generic 'research-grade' unlabeled 7-aminonitrazepam, which is typically supplied without a certified concentration and is intended for qualitative or non-regulated use only .

CRM traceability

Head-to-head

Certified CRM solution vs. non-certified analytical standard

Supports method-validation documentation with metrological traceability

ISO/IEC 17025 and ISO 17034 accredited CRM; concentration uncertainty specified

Evidence Dimension	Concentration Certification and Traceability
Target Compound Data	Certified Reference Material (CRM) at 100 μg/mL ± specified uncertainty; ISO/IEC 17025 and ISO 17034 accredited .
Comparator Or Baseline	Unlabeled 7-Aminonitrazepam (e.g., 1.0 mg/mL, non-certified)
Quantified Difference	Provides metrological traceability to SI units, a critical requirement for forensic and clinical diagnostic laboratories operating under ISO 15189 or similar quality standards.
Conditions	Commercially available certified solution standard vs. non-certified analytical standard.

Why This Matters

For forensic and clinical laboratories requiring defensible, legally admissible data, the CRM status of 7-amino nitrazepam-d5 provides essential metrological traceability and documented concentration accuracy, directly supporting regulatory compliance and method accreditation.

Matched Internal Standard for Matrix Effects

The accurate quantification of 7-aminonitrazepam in biological matrices is severely challenged by analyte-specific matrix effects. A study quantifying 30 drugs in whole blood reported a matrix effect of up to 50% for 7-aminonitrazepam, one of the highest values observed among the analytes [1]. This extreme ion suppression or enhancement necessitates the use of a co-eluting, isotopically-labeled internal standard like 7-amino nitrazepam-d5 to achieve acceptable accuracy and precision.

Matrix effect

Cross-study comparable

Up to 50% ion suppression/enhancement reported for 7-aminonitrazepam in whole blood

High matrix effect requires co-eluting deuterated ISTD for reliable correction

>3.8× higher magnitude vs. temazepam in the same panel; UHPLC-TOFMS after SPE

Evidence Dimension	Ion Suppression / Enhancement (Matrix Effect)
Target Compound Data	Matrix effect up to 50% reported for the analyte 7-aminonitrazepam in whole blood [1].
Comparator Or Baseline	Other drugs in the same panel, e.g., temazepam which showed a matrix effect of -13% (ion suppression) [1].
Quantified Difference	7-aminonitrazepam exhibited a >3.8-fold higher magnitude of matrix effect compared to temazepam, underscoring its unique susceptibility.
Conditions	UHPLC-TOFMS analysis of 30 drugs in whole blood following solid-phase extraction (SPE).

Why This Matters

The high and variable matrix effect of 50% for 7-aminonitrazepam makes a matched deuterated internal standard non-negotiable for generating reliable quantitative data, as it uniquely corrects for this severe and analyte-specific analytical interference.

• [1] Quantitative Analysis of 30 Drugs in Whole Blood by SPE and UHPLC-TOFMS. View Source

Inter-Lot Recovery Variability

A multi-lot recovery study analyzing 14 benzodiazepines and metabolites in urine demonstrated that the percent recovery for 7-aminonitrazepam ranged from 88.9% to 101% across eight different urine lots [1]. This variability highlights the inherent challenges in achieving consistent recovery from complex biological matrices.

Inter-lot recovery

Cross-study comparable

88.9% – 101% recovery across 8 urine lots (n=8)

Supports matrix-induced variability review; ISTD compensation critical

Dilute-and-shoot LC-MS/MS; 25 ng/mL spike; recovery range analyte-specific

Evidence Dimension	Percent Recovery in Human Urine (Inter-Lot Variability)
Target Compound Data	Recovery ranged from 88.9% to 101% across eight different urine lots (n=8) [1].
Comparator Or Baseline	Other benzodiazepine metabolites in the same study, such as 7-aminoclonazepam (90.9-98.5% recovery) and 7-aminoflunitrazepam (97.1-108% recovery) [1].
Quantified Difference	While average recoveries are similar, the range for 7-aminonitrazepam (12.1 percentage points) is comparable to the variability seen for other metabolites, but the specific recovery pattern is analyte-unique.
Conditions	Dilute-and-shoot LC-MS/MS method in human urine spiked with analytes at 25 ng/mL.

Why This Matters

This data demonstrates that while a robust method can be developed, matrix-induced recovery variability is inherent and unpredictable across different urine samples, reinforcing the absolute necessity of using a co-eluting, deuterated internal standard like 7-amino nitrazepam-d5 to compensate for these sample-to-sample variations.

• [1] Thermo Fisher Scientific. Application Note: Dilute-and-Shoot Method for the Analysis of 14 Benzodiazepines in Urine. CRFTApplication Compendium, page 263. View Source

Pharmacokinetic-Driven Detection Window

Pharmacokinetic data from human studies show that the primary urinary metabolite, 7-aminonitrazepam, has a long elimination half-life of approximately 44-46 hours [1]. This is substantially longer than the parent drug nitrazepam, which is poorly eliminated renally (~1% of dose) [1]. This extended half-life makes 7-aminonitrazepam a critical biomarker for detecting nitrazepam use over a prolonged window.

Detection window

Class-level inference

Urinary elimination half-life ~44–46 h for 7-aminonitrazepam

Supports extended detection-window research; ISTD ensures reliability over time

Human study, single 5 mg oral nitrazepam dose; GLC with selective detectors

Evidence Dimension	Urinary Elimination Half-Life (t1/2)
Target Compound Data	Mean urinary half-life of 44 hours for free 7-aminonitrazepam and 46 hours for conjugated 7-aminonitrazepam [1].
Comparator Or Baseline	Parent drug nitrazepam is poorly excreted unchanged in urine (~1% of the dose), and its serum half-life is distinct from the urinary elimination kinetics of its metabolite [1].
Quantified Difference	Quantification of the metabolite provides a >40-hour detection window in urine, far exceeding that of the parent drug.
Conditions	Human study following a single 5 mg oral dose of nitrazepam, analyzed by GLC with 63Ni-EC and nitrogen-selective detectors.

Why This Matters

The extended detection window provided by 7-aminonitrazepam, driven by its long urinary half-life, makes its accurate quantification clinically and forensically essential. The use of 7-amino nitrazepam-d5 ensures this quantification is reliable over the extended periods required for monitoring compliance or investigating drug exposure.

• [1] Kangas L. Urinary elimination of nitrazepam and its main metabolites. Acta Pharmacol Toxicol (Copenh). 1979 Jul;45(1):16-19. View Source

Validated Applications of 7-Amino Nitrazepam-d5

Nitrazepam Confirmation in Urine Drug Testing

7-Amino nitrazepam-d5 is the internal standard of choice for LC-MS/MS methods confirming nitrazepam use via its primary urinary metabolite. The certified CRM status ensures data integrity for legal defensibility, while the long 44-hour half-life of the target analyte [1] allows for the detection of historical use. The use of this specific IS is critical to correct for the high (up to 50%) and variable matrix effects observed for 7-aminonitrazepam in biological specimens [2].

ISO/IEC 17025 Method Validation

Laboratories developing or validating LC-MS or GC-MS methods for 7-aminonitrazepam require a certified reference material to meet the stringent requirements of quality system accreditations. 7-Amino nitrazepam-d5, as a Cerilliant® CRM, provides the necessary metrological traceability and documented concentration accuracy required for method validation parameters such as accuracy, precision, and measurement uncertainty.

Bioanalytical Quantification in Complex Matrices

This deuterated internal standard is essential for achieving reliable quantitative results in bioanalytical studies involving complex matrices. Its use compensates for the significant analyte-specific matrix effects and inter-lot recovery variability (88.9% to 101%) documented for 7-aminonitrazepam [2]. This ensures that measured concentrations reflect true analyte levels, a prerequisite for any pharmacokinetic study or therapeutic drug monitoring program involving nitrazepam.

High-Throughput Screening and Cross-Validation

The ready-to-use, certified 100 μg/mL solution format of 7-amino nitrazepam-d5 facilitates its integration into high-throughput LC-MS workflows and the cross-validation of methods between different laboratories. Its well-defined purity and concentration eliminate the need for in-house gravimetric preparation and characterization, saving significant time and reducing sources of inter-laboratory variability.

Application

Selection Property

Validation Focus

Nitrazepam metabolite confirmation in urine research

ISTD benchmarking

Matrix-effect correction verification; analyte-specific ion suppression review

Method validation for LC-MS/GC-MS assays

CRM traceability review

Accuracy, precision, and measurement uncertainty documentation

Bioanalytical quantification in complex research matrices

Matrix-effect control

Analyte-specific interference correction across sample lots

High-throughput LC-MS integration and cross-validation

Method-transfer context

Inter-laboratory reproducibility assessment; ready-to-use CRM format review

• [1] Kangas L. Urinary elimination of nitrazepam and its main metabolites. Acta Pharmacol Toxicol (Copenh). 1979 Jul;45(1):16-19. View Source
• [2] Thermo Fisher Scientific. Application Note: Dilute-and-Shoot Method for the Analysis of 14 Benzodiazepines in Urine. CRFTApplication Compendium, page 263. View Source